Cas no 1223434-16-9 (4-Bromo-2-cyanobenzoic Acid)

• Product Name: 4-Bromo-2-cyanobenzoic Acid
• CAS No: 1223434-16-9
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD18390738
• CID: 2085460
• PubChem ID: 58484585
• Update Time: 2025-06-07

4-Bromo-2-cyanobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyanobenzoic Acid
• 1223434-16-9
• AS-46312
• 4-Bromo-2-cyanobenzoicacid
• 4-bromo-2-cyano-benzoic acid
• MFCD18390738
• Benzoic acid, 4-bromo-2-cyano-
• CL9368
• DTXSID301310473
• AKOS024225069
• NZMVUDLKRUPTEC-UHFFFAOYSA-N
• Z1269175126
• EN300-129299
• CS-0102027
• SCHEMBL257347
• 830-078-9

• MDL： MFCD18390738
• Inchi： 1S/C8H4BrNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3H,(H,11,12)
• InChI Key： NZMVUDLKRUPTEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C#N)C=1

Computed Properties

• Exact Mass: 224.94254g/mol
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

4-Bromo-2-cyanobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-2-cyanobenzoic Acid

Introduction to 4-Bromo-2-cyanobenzoic Acid (CAS No: 1223434-16-9)

4-Bromo-2-cyanobenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 1223434-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, characterized by the presence of both a bromine substituent and a cyano group on the benzene ring. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The benzoic acid backbone is well-documented for its wide range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of a bromine atom at the 4-position and a cyano group at the 2-position further modulates these properties, enhancing reactivity and specificity in various chemical transformations. This compound has been increasingly explored in medicinal chemistry due to its potential as a building block for more complex molecules.

In recent years, 4-Bromo-2-cyanobenzoic Acid has been utilized in the synthesis of heterocyclic compounds, which are fundamental in drug design. Heterocycles introduce additional rings into the molecular structure, often improving pharmacokinetic properties such as solubility and bioavailability. Researchers have leveraged the reactivity of the cyano group for nucleophilic substitution reactions, while the bromine atom serves as a handle for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing intricate molecular architectures essential for developing new therapeutic agents.

The pharmaceutical industry has shown particular interest in 4-Bromo-2-cyanobenzoic Acid due to its role in producing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, modifications of this scaffold have led to compounds that selectively inhibit specific kinases by binding to their active sites. The bromine substituent, being electron-withdrawing, influences electronic properties, thereby affecting binding affinity and selectivity. Similarly, the cyano group can participate in hydrogen bonding or form salt bridges with biological targets, further enhancing interaction with therapeutic targets.

bromo-substituted benzoic acids as key intermediates in developing photoactive materials. The presence of electron-withdrawing groups like the cyano group enhances light absorption properties, making these compounds suitable for use in photovoltaic cells or optoelectronic devices. Moreover, 4-Bromo-2-cyanobenzoic Acid has been investigated for its potential role in creating metal-organic frameworks (MOFs), where its structural features contribute to stabilizing porous networks essential for gas storage or separation applications. bromine atom and cyano group--endow it with remarkable reactivity and functional diversity. As research continues to uncover new synthetic pathways and applications, 4-Bromo-2-cyanobenzoic Acid is poised to remain a cornerstone in chemical innovation.